Jolethin

Jolethin (CAS 34957-08-9), commonly known as lecithin-bound iodine (LBI), is a highly specialized iodinated phospholipid complex featuring multiple iodine atoms covalently bound to the fatty acid chains of phosphatidylcholine (C44H78I10NO8P). Unlike simple inorganic iodine salts, Jolethin functions as a stable, lipid-buffered iodine donor with a molecular weight of 2049.11 g/mol. In pharmaceutical and preclinical procurement, it is primarily sourced for its distinct pharmacokinetic profile, which allows for controlled gastrointestinal release and targeted tissue distribution—particularly to the thyroid, adipose tissue, and retina—without inducing the acute toxicity or rapid renal clearance associated with free iodine. Its established baseline properties make it a critical active pharmaceutical ingredient (API) and research standard for in vivo models of retinal degeneration, allergic rhinitis, and thyroid dysfunction [1].

Attempting to substitute Jolethin with generic inorganic iodine sources, such as potassium iodide (KI) or Lugol's solution, fundamentally alters experimental and therapeutic outcomes. Inorganic iodides cause rapid, transient spikes in serum iodine that are quickly cleared by the kidneys, often requiring frequent redosing that can trigger the Wolff-Chaikoff effect or acute gastric irritation. In contrast, Jolethin's phospholipid backbone facilitates sustained systemic bioavailability and specific lipophilic tissue accumulation. For example, in chronic in vivo models, Jolethin maintains elevated iodine levels in target tissues for up to 336 hours post-administration while keeping serum T3 and T4 levels stable. Substituting LBI with KI in immunomodulatory or ophthalmic assays fails to replicate its specific suppression of chemokine (CCL2) secretion and targeted B-cell ferroptosis, rendering generic salts non-viable for precise preclinical modeling [1].

Tissue Retention and Biodistribution

Pharmacokinetic evaluations demonstrate that Jolethin provides targeted tissue accumulation and prolonged retention. Following repeated oral administration in rats, Jolethin achieves a maximum blood concentration of 11.16 μg eq./mL with a terminal elimination half-life of 23 hours. At 24 hours post-dosing, Jolethin-derived iodine concentrates in the thyroid at 415 times the plasma level, and in adipose tissue and bone marrow at 2 to 9 times the plasma level. Remarkably, at 336 hours (14 days) post-administration, 66% of the 24-hour iodine concentration is still retained in the thyroid, and 37% in fat tissues, providing a stable, long-term iodine reservoir that inorganic salts cannot sustain without continuous high-dose administration [1].

Allows researchers to establish stable, long-term iodine bioavailability in chronic disease models without the toxicity of frequent high-dose inorganic iodine boluses.

Retinal Inflammation Suppression

In a murine model of inherited retinal degeneration (Mertk−/− mice), Jolethin demonstrates measurable anti-inflammatory properties that are critical for ophthalmic drug development. Administration of a Jolethin-supplemented diet (0.00112% LBI) significantly suppressed the migration of CCR2-RFP-positive macrophages and CX3CR1-GFP-positive microglia into the retinal pigment epithelium (RPE) and subretinal space compared to a standard control diet. Furthermore, Jolethin treatment quantitatively reduced the retinal RNA expression levels of critical inflammatory chemokines Ccl2 and Ccr2, directly ameliorating retinal degeneration [1].

Validates Jolethin as a specialized, procurement-ready positive control or API for developing therapies targeting central serous chorioretinopathy and retinal degeneration.

B-Cell Ferroptosis in Allergic Rhinitis

Jolethin provides an alternative mechanism of action in allergy models by inducing ferroptosis in activated B cells without disrupting baseline thyroid hormone levels. In an ovalbumin (OVA)-induced allergic rhinitis mouse model, Jolethin supplementation significantly suppressed OVA-specific IgE production and attenuated germinal center (GC) reactions in draining lymph nodes compared to the baseline AIN93G diet. Crucially, while Jolethin provided a stable supply of high-dose circulating iodine that increased reactive oxygen species (ROS) in GC B cells, there were no significant differences in serum T3 and T4 levels between the Jolethin-treated and control groups [1].

Ensures researchers can study iodine-mediated immunomodulation and B-cell ferroptosis without confounding off-target endocrine toxicity.

Anti-Goitrous Effect in PTU Models

Jolethin is highly effective at modulating thyroid function in chemically induced goiter models. When administered to propylthiouracil (PTU)-pretreated rats, Jolethin acts as a controlled iodine donor that induces the involution of enlarged thyroids and modulates thyroid ornithine decarboxylase (ODC) activity and apoptosis. Because the iodide in the Jolethin complex binds loosely to the lecithin backbone, it is released efficiently upon intragastric administration, providing a therapeutic effect that ameliorates hyperthyroid manifestations more stably than transient treatments like Lugol's solution, which can cause abrupt fluctuations in thyroid weight [1].

Provides endocrinologists with a standardized, lipid-bound iodine complex for reliably modeling and treating experimental goiter and Graves' disease.

Ophthalmic Disease Modeling

Procured as an active pharmaceutical ingredient or standardized dietary supplement in murine models of retinal degeneration (e.g., Mertk-/- mice) to reliably suppress CCL2 secretion and macrophage infiltration without the need for invasive ocular injections [1].

Immunomodulation and Allergy Research

Utilized as a specialized dietary intervention in ovalbumin (OVA)-induced allergic rhinitis and asthma models to study B-cell ferroptosis and IgE suppression without confounding the subject's baseline thyroid hormone (T3/T4) levels [2].

Endocrinology and Thyroid Function Studies

Selected over inorganic potassium iodide in propylthiouracil (PTU)-induced goiter models to provide a controlled, lipid-buffered iodine release that mimics clinical treatments for Graves' disease [3].

Lipid-Drug Conjugate PK Benchmarking

Serves as a reference material for formulation scientists developing lipid-bound halogens, demonstrating how phospholipid conjugation extends tissue half-life and alters biodistribution (e.g., high retention in adipose and thyroid tissues) compared to standard aqueous salts [4].